Cas no 147235-94-7 (3-Pyrrolidineaceticacid, 5-carboxy-, (3S,5S)-)
147235-94-7 structure
Product Name:3-Pyrrolidineaceticacid, 5-carboxy-, (3S,5S)-
CAS No:147235-94-7
MF:C7H11NO4
MW:173.166542291641
CID:100830
PubChem ID:11196944
Update Time:2025-04-18
3-Pyrrolidineaceticacid, 5-carboxy-, (3S,5S)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyrrolidineaceticacid, 5-carboxy-, (3S,5S)-
- 3-Pyrrolidineaceticacid,5-carboxy-,(3S,5S)-(9CI)
- 147235-94-7
- (2S,4S)-4-(Carboxymethyl)pyrrolidine-2-carboxylic acid
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- Inchi: 1S/C7H11NO4/c9-6(10)2-4-1-5(7(11)12)8-3-4/h4-5,8H,1-3H2,(H,9,10)(H,11,12)/t4-,5-/m0/s1
- InChI Key: QNMBUGAPKCBEDP-WHFBIAKZSA-N
- SMILES: OC([C@@H]1C[C@@H](CC(=O)O)CN1)=O
Computed Properties
- Exact Mass: 173.06883
- Monoisotopic Mass: 173.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3
- Topological Polar Surface Area: 86.6Ų
Experimental Properties
- PSA: 86.63
3-Pyrrolidineaceticacid, 5-carboxy-, (3S,5S)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
147235-94-7 (3-Pyrrolidineaceticacid, 5-carboxy-, (3S,5S)-) Related Products
- 3060-46-6((2S)-4-methyl-2-(methylamino)pentanoic acid)
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- 80828-13-3((2R,3aR,7aR)-rel-OctahydroIndole-2-carboxylic Acid)
- 72000-65-8(2,5-Pyrrolidinedicarboxylicacid)
- 103201-78-1((2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid)
- 9002-01-1(Streptokinase)
- 609-36-9(pyrrolidine-2-carboxylic acid)
- 147-85-3(L-Proline)
- 344-25-2(D-Proline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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